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triptonoterpenol triptonoterpenol Triptonoterpenol is a tricyclic diterpenoid having formula C21H30O4, originally isolated from Tripterygium wilfordii. It has a role as a plant metabolite. It is a tricyclic diterpenoid, an aromatic ether, a cyclic ketone, a member of phenols and a primary alcohol.
Brand Name: Vulcanchem
CAS No.: 110187-23-0
VCID: VC0034252
InChI: InChI=1S/C21H30O4/c1-12(2)14-10-15(23)18-13(19(14)25-5)6-7-16-20(18,3)9-8-17(24)21(16,4)11-22/h10,12,16,22-23H,6-9,11H2,1-5H3/t16-,20+,21-/m0/s1
SMILES: CC(C)C1=CC(=C2C(=C1OC)CCC3C2(CCC(=O)C3(C)CO)C)O
Molecular Formula: C21H30O4
Molecular Weight: 346.5 g/mol

triptonoterpenol

CAS No.: 110187-23-0

Main Products

VCID: VC0034252

Molecular Formula: C21H30O4

Molecular Weight: 346.5 g/mol

triptonoterpenol - 110187-23-0

CAS No. 110187-23-0
Product Name triptonoterpenol
Molecular Formula C21H30O4
Molecular Weight 346.5 g/mol
IUPAC Name (1R,4aR,10aS)-5-hydroxy-1-(hydroxymethyl)-8-methoxy-1,4a-dimethyl-7-propan-2-yl-4,9,10,10a-tetrahydro-3H-phenanthren-2-one
Standard InChI InChI=1S/C21H30O4/c1-12(2)14-10-15(23)18-13(19(14)25-5)6-7-16-20(18,3)9-8-17(24)21(16,4)11-22/h10,12,16,22-23H,6-9,11H2,1-5H3/t16-,20+,21-/m0/s1
Standard InChIKey XGRBHDJWRPUKMD-DQLDELGASA-N
Isomeric SMILES CC(C)C1=CC(=C2C(=C1OC)CC[C@H]3[C@]2(CCC(=O)[C@@]3(C)CO)C)O
SMILES CC(C)C1=CC(=C2C(=C1OC)CCC3C2(CCC(=O)C3(C)CO)C)O
Canonical SMILES CC(C)C1=CC(=C2C(=C1OC)CCC3C2(CCC(=O)C3(C)CO)C)O
Description Triptonoterpenol is a tricyclic diterpenoid having formula C21H30O4, originally isolated from Tripterygium wilfordii. It has a role as a plant metabolite. It is a tricyclic diterpenoid, an aromatic ether, a cyclic ketone, a member of phenols and a primary alcohol.
Synonyms triptonoterpenol
PubChem Compound 159330
Last Modified Nov 11 2021
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